Cas no 338774-29-1 (3-[5,6-Dichloro-1-(4-fluorobenzyl)-1H-1,3-benzimidazol-2-yl]-2(1H)-pyridinone)

• Product Name: 3-[5,6-Dichloro-1-(4-fluorobenzyl)-1H-1,3-benzimidazol-2-yl]-2(1H)-pyridinone
• CAS No: 338774-29-1
• MF: C₁₉H₁₂Cl₂FN₃O
• MW: 388.222485542297
• CID: 5025961
• Update Time: 2023-08-25

3-[5,6-Dichloro-1-(4-fluorobenzyl)-1H-1,3-benzimidazol-2-yl]-2(1H)-pyridinone Chemical and Physical Properties

Names and Identifiers

• 3-{5,6-dichloro-1-[(4-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1,2-dihydropyridin-2-one
• Bionet1_001970
• Oprea1_058227
• HMS573O12
• 3-[5,6-dichloro-1-(4-fluorobenzyl)-1H-1,3-benzimidazol-2-yl]-2(1H)-pyridinone
• 3-[5,6-Dichloro-1-(4-fluorobenzyl)-1H-1,3-benzimidazol-2-yl]-2(1H)-pyridinone

• Inchi： 1S/C19H12Cl2FN3O/c20-14-8-16-17(9-15(14)21)25(10-11-3-5-12(22)6-4-11)18(24-16)13-2-1-7-23-19(13)26/h1-9H,10H2,(H,23,26)
• InChI Key： LXWDEBUWJGXSLE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N(C(C1=CC=CNC1=O)=N2)CC1C=CC(=CC=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 606
• XLogP3: 4.3
• Topological Polar Surface Area: 46.9